4-Isopropyl-1-methylcyclohexane-1-hydroperoxide
Overview
Description
4-isopropyl-1-methylcyclohexane 1-hydroperoxide is a peroxol (hydroperoxide) that is the 1-hydroperoxy derivative of p-menthane. It has a role as a hapten and an allergen. It derives from a hydride of a p-menthane.
Scientific Research Applications
Autoxidation and Hydroperoxide Synthesis
4-Isopropyl-1-methylcyclohexane-1-hydroperoxide is involved in the synthesis of hydroperoxides and autoxidation processes. Research by Courtneidge, Bush, and Loh (1992) demonstrates the preparation of allylic hydroperoxides using tert-butyl hydroperoxide-loaded autoxidations, singlet-ene oxidations, and nucleophilic substitution reactions, with a focus on 1-methylcyclohexene and 4-methyloct-4-enes (Courtneidge, Bush, & Loh, 1992).
Catalytic Oxidation
In catalytic oxidation studies, Guillois et al. (2013) identified 1-methylcyclohexyl hydroperoxide as a key reaction intermediate in gold-catalyzed aerobic oxidations of alkenes. This study highlights the synthesis and analysis of hydroperoxide species in catalytic processes (Guillois et al., 2013).
Hydroperoxide Decomposition
Kunzelmann et al. (1986) explored the decomposition of cyclohexane and 1-methylcyclohexane hydroperoxides, providing insights into the mechanisms of hydroperoxide decomposition in the presence of boric acid esters (Kunzelmann et al., 1986).
Photooxygenation Reactions
Baran et al. (2013) conducted research on the photooxygenation of 4,5-dimethylenecyclohex-1-ene, leading to the formation of hydroperoxides. This study contributes to understanding the synthesis of carbasugars and related compounds through photooxygenation reactions (Baran et al., 2013).
Alkane Oxidation
Vinogradov et al. (2015) studied the alkane oxidation catalyzed by copper(II) silsesquioxanes, which involved the formation of cyclohexyl hydroperoxide. This research provides insights into the use of metal complexes in alkane oxidation processes (Vinogradov et al., 2015).
Properties
CAS No. |
143970-13-2 |
|---|---|
Molecular Formula |
C10H20O2 |
Molecular Weight |
172.26 g/mol |
IUPAC Name |
1-hydroperoxy-1-methyl-4-propan-2-ylcyclohexane |
InChI |
InChI=1S/C10H20O2/c1-8(2)9-4-6-10(3,12-11)7-5-9/h8-9,11H,4-7H2,1-3H3 |
InChI Key |
SGYLMBSLEMLUSN-UHFFFAOYSA-N |
SMILES |
CC(C)C1CCC(CC1)(C)OO |
Canonical SMILES |
CC(C)C1CCC(CC1)(C)OO |
Synonyms |
Hydroperoxide, 1-methyl-4-(1-methylethyl)cyclohexyl, cis- (9CI) |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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